Cas no 2138269-09-5 (1,2-Benzisoxazole-3-carboxylic acid, 7-methyl-)

• Product Name: 1,2-Benzisoxazole-3-carboxylic acid, 7-methyl-
• CAS No: 2138269-09-5
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 5261042
• Update Time: 2025-05-25

1,2-Benzisoxazole-3-carboxylic acid, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxylic acid, 7-methyl-

• Inchi： 1S/C9H7NO3/c1-5-3-2-4-6-7(9(11)12)10-13-8(5)6/h2-4H,1H3,(H,11,12)
• InChI Key： BAYZTRNADJKZIH-UHFFFAOYSA-N
• SMILES： O1C2=C(C=CC=C2C)C(C(O)=O)=N1

Additional information on 1,2-Benzisoxazole-3-carboxylic acid, 7-methyl-

Comprehensive Overview of 1,2-Benzisoxazole-3-carboxylic acid, 7-methyl- (CAS No. 2138269-09-5)

1,2-Benzisoxazole-3-carboxylic acid, 7-methyl- (CAS No. 2138269-09-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the benzisoxazole family, which is known for its versatile applications in medicinal chemistry. With the increasing demand for novel bioactive molecules, researchers are exploring the potential of 7-methyl-1,2-benzisoxazole-3-carboxylic acid as a key intermediate in drug discovery and development.

The benzisoxazole scaffold is particularly noteworthy for its role in designing enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine. The methyl substitution at the 7-position enhances the compound's stability and bioavailability, making it a promising candidate for further optimization. This aligns with the growing interest in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design.

From a synthetic perspective, CAS No. 2138269-09-5 is often synthesized via cyclization reactions involving ortho-substituted benzoic acid derivatives. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility is crucial for industrial applications, where custom synthesis is increasingly driven by sustainability goals. Keywords like green chemistry and atom economy are frequently associated with such processes, reflecting broader environmental concerns in chemical manufacturing.

Analytical characterization of 1,2-Benzisoxazole-3-carboxylic acid, 7-methyl- typically involves techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and compliance with regulatory standards, a critical factor for pharmaceutical-grade compounds. The rise of quality-by-design (QbD) principles in the industry underscores the importance of rigorous analytical protocols, another trending topic among researchers and manufacturers.

In summary, 2138269-09-5 represents a valuable building block in modern organic synthesis, with applications spanning drug development, material science, and beyond. Its relevance to cutting-edge research areas like fragment-based drug discovery and bioconjugation ensures its continued prominence in scientific literature. As the demand for innovative chemical entities grows, this compound is poised to play a pivotal role in addressing global health and technological challenges.